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Compound of Interest

Compound Name: Mivotilate

Cat. No.: B1677213 Get Quote

Following a comprehensive review of publicly available scientific literature and research

databases, there is currently no information on a compound named "Mivotilate" in the context

of Aryl hydrocarbon Receptor (AhR) signaling. As a result, the creation of detailed application

notes and protocols for the use of a compound named "Mivotilate" in studying AhR signaling is

not possible at this time.

The Aryl hydrocarbon Receptor (AhR) is a ligand-activated transcription factor that plays a

crucial role in regulating responses to environmental chemicals and is involved in a wide range

of physiological and pathological processes.[1][2] Upon ligand binding, the AhR translocates to

the nucleus, dimerizes with the AhR nuclear translocator (ARNT), and binds to specific DNA

sequences known as xenobiotic responsive elements (XREs) to regulate the transcription of

target genes.[3]

Research into AhR signaling utilizes a variety of known agonists and antagonists to probe its

function. Commonly studied AhR ligands include the potent agonist 2,3,7,8-tetrachlorodibenzo-

p-dioxin (TCDD), as well as endogenous and dietary-derived ligands.[4][5] These compounds

are employed in a range of in vitro and in vivo experimental models to investigate the role of

AhR in immunity, toxicology, and disease.[6][7]

Due to the absence of "Mivotilate" in the scientific literature, no quantitative data on its activity,

detailed experimental protocols for its use, or established signaling pathways involving this

specific compound could be retrieved. Therefore, the requested application notes, protocols,

data tables, and visualizations cannot be generated.
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Researchers interested in studying AhR signaling are encouraged to refer to the extensive

body of literature on established AhR modulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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